1-Octylindole

• CAS RN: 42951-63-3
• Molecular Formula: C16H23N
• Molecular Weight: 229.36 g/mol
• IUPAC Name: 1-octylindole
• InChI: InChI=1S/C16H23N/c1-2-3-4-5-6-9-13-17-14-12-15-10-7-8-11-16(15)17/h7-8,10-12,14H,2-6,9,13H2,1H3
• InChI Key: VOWUHKQBOIRNJT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCN1C=CC2=CC=CC=C21

Description

1-Octylindole is a useful research compound. Its molecular formula is C16H23N and its molecular weight is 229.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of indole (1.0 g) in dry DMSO (1 ml) is dropped into a suspension of sodium hydride (60% mineral oil suspension; 0.37 g) in dry DMSO (20 ml). The mixture is heated at 60° C. for 1 h. After cooling to room temperature, the resulting solution is added dropwise with a solution of n-octyl bromide (2.82 ml) in dry DMSO (2.8 ml). After a night at room temperature, the reaction mixture is poured into water (200 ml) and extracted with ethyl acetate (2×50 ml). The combined organic phases are washed with a NaCl saturated solution, dried and evaporated to dryness. The resulting residue is purified by column chromatography (silica gel; eluent n-hexane), to obtain 1.86 g of 1-(n-octyl)indole as oil. The compound is characterized through its 1H-NMR spectrum.

Synthesis routes and methods II

Procedure details

A mixture of indole (1) (0.03 mole, 3.51 g), potassium hydroxide (0.03 mole, 1.97 g) powdered in a mortar, and 18-crown-6 ether (0.001 mole, 250 mg) in benzene (20 cm3) is heated under reflux with vigorous stirring for two hours. A solution of octylbromide (2a), (0.04 mole, 7.72 g) in benzene (10 cm3) is added and reflux is maintained for an additional four hours. The reaction is monitored by TLC and the reaction mixture is filtered on Celite. Evaporation of the solvent yields an orange liquid which is purified by distillation in vacuo. The colourless liquid distilled at 154-156° C. and 1.5 mmHg pressure is shown by 1H nmr to be pure 1-octylindole (3a) (4.98 g, 0.0217 mole, 72% yield).

Synthesis routes and methods III

Procedure details

1-benzylindole; 1-tosylindole; 1-tosylindole; 3-hexanoxyl-1-tosylindole; 3-hexanoylindole; 3-hexylindole; 3-dodecanoyl-1-tosylindole; 3-dodecanoylindole and 3-dodecylindole.